Cas no 4703-19-9 (Benzenesulfonamide,4-methyl-N,N-diphenyl-)

• Product Name: Benzenesulfonamide,4-methyl-N,N-diphenyl-
• CAS No: 4703-19-9
• MF: C₁₉H₁₇NO₂S
• MW: 323.40878367424
• CID: 330406
• PubChem ID: 316053
• Update Time: 2025-04-19

Benzenesulfonamide,4-methyl-N,N-diphenyl- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide,4-methyl-N,N-diphenyl-
• 4-methyl-N,N-diphenylbenzenesulfonamide
• 4-METHYL-N,N-DIPHENYL-BENZENESULFONAMIDE
• 4-Methyl-N,N-diphenylbenzolsulfonamid
• AC1L7T1H
• AC1Q2LGI
• N-(4-Methylphenylsulfonyloxy)diphenylamine
• N,N-diphenyl-4-methylbenzenesulfonamide
• N,N-diphenyl-p-toluenesulfonamide
• N,N-diphenyl-toluene-4-sulfonamide
• NSC243503
• Oprea1_619598
• SureCN3697451
• SCHEMBL3697451
• 4703-19-9
• BDBM237339
• DTXSID70311453
• NSC-243503
• VLYSRNWCIRFSSM-UHFFFAOYSA-N
• Z56755352
• AKOS000344307
• CA inhibitor, 12
• 4-Methyl-N,N-diphenylbenzenesulfonamide #
• N-phenyl-p-toluenesulfonanilide

• Inchi： 1S/C19H17NO2S/c1-16-12-14-19(15-13-16)23(21,22)20(17-8-4-2-5-9-17)18-10-6-3-7-11-18/h2-15H,1H3
• InChI Key： VLYSRNWCIRFSSM-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(N(C1C=CC=CC=1)C1C=CC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 323.09811
• Monoisotopic Mass: 323.098
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 432
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 45.8Ų

Experimental Properties

• Density: 1.244
• Boiling Point: 473.4°Cat760mmHg
• Flash Point: 240.1°C
• Refractive Index: 1.638
• PSA: 37.38
• LogP: 5.60280